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Compound of Interest

Compound Name:
2-(5-Bromothiophen-2-

yl)piperazine

Cat. No.: B049163 Get Quote

CAS Number: 111760-29-3

This technical guide provides a comprehensive overview of 2-(5-Bromothiophen-2-
yl)piperazine, a heterocyclic compound of interest to researchers and professionals in drug

development. The guide covers its chemical properties, potential synthesis routes, known

biological activities of related compounds, and a list of potential suppliers.

Chemical Data Summary
Property Value Reference

CAS Number 111760-29-3 [1][2]

Molecular Formula C₈H₁₁BrN₂S [3]

Molecular Weight 247.16 g/mol [3]

Appearance White to off-white solid

Purity Typically ≥95% [3]

Storage Store in a cool, dry place [3]
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While a specific, detailed experimental protocol for the synthesis of 2-(5-Bromothiophen-2-
yl)piperazine is not readily available in the public domain, a potential synthetic route can be

inferred from general methods for the preparation of similar piperazine derivatives. A plausible

approach involves the nucleophilic substitution of a suitable bromothiophene precursor with

piperazine.

One patented method for the synthesis of piperazine-substituted benzothiophenes involves the

reaction of a brominated thiophene derivative with piperazine in the presence of a palladium

catalyst and a phosphine ligand.[3] This suggests a potential pathway for the synthesis of 2-(5-
Bromothiophen-2-yl)piperazine.

Hypothetical Synthetic Pathway:

A likely precursor for this synthesis is 2,5-dibromothiophene. The reaction would involve a

selective nucleophilic substitution of one of the bromine atoms by piperazine.

General Experimental Protocol (Illustrative)

To a solution of 2,5-dibromothiophene in a suitable aprotic solvent (e.g., toluene, dioxane), an

excess of piperazine is added. A palladium catalyst, such as Pd₂(dba)₃

(tris(dibenzylideneacetone)dipalladium(0)), and a phosphine ligand, for instance, (R)-(+)-2,2'-

Bis(diphenylphosphino)-1,1'-binaphthyl (BINAP), are introduced. The reaction mixture is heated

under an inert atmosphere (e.g., nitrogen or argon) for a specified period. After completion, the

reaction is quenched, and the product is extracted using an organic solvent. Purification is

typically achieved through column chromatography.

It is important to note that optimization of reaction conditions, including temperature, reaction

time, and the specific catalyst-ligand system, would be necessary to achieve a good yield and

purity of the final product.

Biological Activity and Potential Applications
The biological activity of 2-(5-Bromothiophen-2-yl)piperazine has not been extensively

characterized in publicly available literature. However, the piperazine moiety is a well-

established pharmacophore found in numerous drugs with a wide range of therapeutic

applications.[4][5] Derivatives of piperazine have shown significant activity in several areas:
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Central Nervous System (CNS) Disorders: Many piperazine-containing compounds act as

ligands for various CNS receptors, including serotonergic and dopaminergic receptors,

making them valuable in the treatment of mental health disorders.[6]

Anticancer Activity: Several piperazine derivatives have demonstrated potent anticancer

properties.[7] Mechanistic studies on some of these compounds have revealed their ability to

interfere with critical signaling pathways in cancer cells, such as the PI3K/AKT, Src family

kinases, and BCR-ABL pathways, ultimately leading to apoptosis.

Antimicrobial and Anthelmintic Properties: The piperazine scaffold is also a key component in

various antimicrobial and anthelmintic drugs.[5]

Given the prevalence of the piperazine core in bioactive molecules, 2-(5-Bromothiophen-2-
yl)piperazine represents a valuable building block for the synthesis of novel compounds with

potential therapeutic applications. Structure-activity relationship (SAR) studies of related 2-

(thiophen-2-yl)piperazine derivatives could provide insights into how modifications of the

thiophene and piperazine rings influence biological activity.

Signaling Pathway and Experimental Workflow
Diagrams
As the specific signaling pathways modulated by 2-(5-Bromothiophen-2-yl)piperazine are not

yet elucidated, a generalized workflow for screening its potential anticancer activity is

presented below.
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In Vitro Screening

Mechanism of Action Studies

2-(5-Bromothiophen-2-yl)piperazine
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Caption: A generalized workflow for evaluating the anticancer potential of 2-(5-
Bromothiophen-2-yl)piperazine.
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A number of chemical suppliers offer 2-(5-Bromothiophen-2-yl)piperazine for research

purposes. The following table provides a non-exhaustive list of potential vendors. Researchers

are advised to verify the purity and availability from the respective suppliers.

Supplier Location

AKSci California, USA[3]

ChemicalBook International

BLDpharm International

MolPort International

Sigma-Aldrich International

Triumph Interchem Hyderabad, India[8]

Shree Ganesh Chemicals India[9]

TradeIndia (aggregator) India[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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